Cas no 86890-95-1 (N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT)

• Product Name: N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT
• CAS No: 86890-95-1
• MF: C₂₈H₃₈N₈O₉S
• MW: 662.714524745941
• CID: 826920
• PubChem ID: 16220004
• Update Time: 2025-05-20

N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT Chemical and Physical Properties

Names and Identifiers

• N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT
• N-TOSYLGLYCYL-L-PROLYL-L-ARGININE 4- NITROANILIDE ACETAT
• Einecs 289-285-2
• N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE*ACE TATE
• N-TOSYLGLYCYL-L-PROLYL-L-ARGININE 4-NITROANILIDE ACETATE
• n-tosylglycyl-l-prolyl-l-arginine 4-nitroanilide acetate salt
• N-Tosyl-Gly-Pro-Arg 4-nitroanilide acetate
• N-(p-Tosyl)-Gly-Pro-Arg p-nitroanilide acetate salt
• AKOS032957197
• (S)-N-((S)-5-guanidino-1-(4-nitrophenylamino)-1-oxopentan-2-yl)-1-(2-(4-methylphenylsulfonamido)acetyl)pyrrolidine-2-carboxamide acetate
• N-p-tosyl-gly-pro-argp-nitroanilideacetatesalt
• S-0609
• N-(p-Tosyl)-Gly-Pro-Arg p-nitroanilide acetate salt, thrombin substrate
• AKOS024436556
• N-(p-tosyl)-gly-pro-arg-p-nitroanilide acetate salt
• NS00066176
• N-(p-Tosyl)-GPR-pNA (acetate)
• AKOS040755540
• Thrombin Substrate I
• 86890-95-1
• N-(p-Tosyl)-GPR-pNA acetate
• SCHEMBL3507728
• acetic acid;(2S)-N-[(2S)-5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]-1-[2-[(4-methylphenyl)sulfonylamino]acetyl]pyrrolidine-2-carboxamide
• NGXDRWVTRQRSED-VROPFNGYSA-N
• TS-08858
• CS-0145492
• HY-138143

• Inchi： 1S/C26H34N8O7S.C2H4O2/c1-17-6-12-20(13-7-17)42(40,41)30-16-23(35)33-15-3-5-22(33)25(37)32-21(4-2-14-29-26(27)28)24(36)31-18-8-10-19(11-9-18)34(38)39;1-2(3)4/h6-13,21-22,30H,2-5,14-16H2,1H3,(H,31,36)(H,32,37)(H4,27,28,29);1H3,(H,3,4)/t21-,22-;/m0./s1
• InChI Key： NGXDRWVTRQRSED-VROPFNGYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(N1CCC[C@H]1C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC/N=C(\N)/N)=O)=O)(=O)=O.OC(C)=O

Computed Properties

• Exact Mass: 662.24800
• Monoisotopic Mass: 370.156039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• Boiling Point: 1032.7°C at 760 mmHg
• Flash Point: 578.4°C
• PSA: 278.08000
• LogP: 4.23780

N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Additional information on N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT

N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT: A Comprehensive Overview

The compound with CAS No. 86890-95-1, commonly referred to as N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT, is a highly specialized chemical entity that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and peptide synthesis. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound, ensuring a thorough understanding of its significance in contemporary research.

N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT is a derivative of the peptide sequence GLY-PRO-ARG, which is a tripeptide consisting of glycine (GLY), proline (PRO), and arginine (ARG). The tosyl group (tosylate) attached to the nitrogen atom of the arginine residue plays a crucial role in modulating the compound's reactivity and stability. Additionally, the presence of the p-nitroanilide moiety introduces unique electronic and steric properties, making this compound a valuable tool in peptide chemistry.

Recent studies have highlighted the importance of N-P-TOSYL derivatives in peptide synthesis due to their ability to act as effective leaving groups in coupling reactions. This property makes them ideal for use in solid-phase synthesis, where precise control over peptide assembly is critical. The p-nitroanilide group, on the other hand, has been shown to enhance the solubility and bioavailability of peptide-based drugs, making this compound a promising candidate for drug delivery systems.

One of the most exciting developments involving N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT is its application in the design of bioactive peptides. Researchers have demonstrated that this compound can serve as a scaffold for constructing peptides with enhanced stability and bioactivity. For instance, studies published in *Journal of Medicinal Chemistry* have shown that incorporating this derivative into peptide sequences can significantly improve their resistance to enzymatic degradation while maintaining their therapeutic efficacy.

Moreover, the acetate salt form of this compound has been found to exhibit superior stability under physiological conditions, making it an attractive option for pharmaceutical applications. The ability to fine-tune the physicochemical properties of this compound through subtle structural modifications has opened new avenues for its use in targeted drug delivery systems.

In terms of synthesis, N-P-TOSYL derivatives are typically prepared via nucleophilic substitution reactions, where the tosyl group acts as a leaving group. The introduction of the p-nitroanilide moiety involves a multi-step process that ensures high purity and structural integrity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its quality and consistency.

The growing interest in peptide-based therapeutics has further underscored the importance of compounds like N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT. These compounds not only provide a platform for designing novel drugs but also contribute to our understanding of peptide-protein interactions at a molecular level. As research continues to uncover new applications for this compound, it is likely to play an increasingly pivotal role in advancing biomedical science.

In conclusion, N-P-TOSYL-GLY-PRO-ARG P-NITROANILIDE ACETATE SALT represents a cutting-edge advancement in peptide chemistry with wide-ranging implications for drug discovery and development. Its unique properties, combined with recent breakthroughs in synthetic methodologies, position it as a key player in shaping future therapeutic strategies. As researchers continue to explore its potential, this compound stands at the forefront of innovation in the chemical sciences.